Sunset Yellow FCF Sunset Yellow FCF Reddish-yellow to reddish-brown powder or solid. (NTP, 1992)
Fd & c yellow no. 6 appears as orange-red crystals or a red powder. (NTP, 1992)
Sunset Yellow FCF is an organic molecular entity.
Brand Name: Vulcanchem
CAS No.: 1325-37-7
VCID: VC0073711
InChI: InChI=1S/C16H12N2O7S2.2Na/c19-15-8-1-10-9-13(27(23,24)25)6-7-14(10)16(15)18-17-11-2-4-12(5-3-11)26(20,21)22;;/h1-9,19H,(H,20,21,22)(H,23,24,25);;/q;2*+1/p-2
SMILES: C1=CC(=CC=C1N=NC2=C(C=CC3=C2C=CC(=C3)S(=O)(=O)[O-])O)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula: C16H10N2Na2O7S2
Molecular Weight: 452.4 g/mol

Sunset Yellow FCF

CAS No.: 1325-37-7

Cat. No.: VC0073711

Molecular Formula: C16H10N2Na2O7S2

Molecular Weight: 452.4 g/mol

* For research use only. Not for human or veterinary use.

Sunset Yellow FCF - 1325-37-7

Specification

Description Reddish-yellow to reddish-brown powder or solid. (NTP, 1992)
Fd & c yellow no. 6 appears as orange-red crystals or a red powder. (NTP, 1992)
Sunset Yellow FCF is an organic molecular entity.
CAS No. 1325-37-7
Molecular Formula C16H10N2Na2O7S2
Molecular Weight 452.4 g/mol
IUPAC Name disodium;6-hydroxy-5-[(4-sulfonatophenyl)diazenyl]naphthalene-2-sulfonate
Standard InChI InChI=1S/C16H12N2O7S2.2Na/c19-15-8-1-10-9-13(27(23,24)25)6-7-14(10)16(15)18-17-11-2-4-12(5-3-11)26(20,21)22;;/h1-9,19H,(H,20,21,22)(H,23,24,25);;/q;2*+1/p-2
Standard InChI Key OIQPTROHQCGFEF-UHFFFAOYSA-L
SMILES C1=CC(=CC=C1N=NC2=C(C=CC3=C2C=CC(=C3)S(=O)(=O)[O-])O)S(=O)(=O)[O-].[Na+].[Na+]
Canonical SMILES C1=CC(=CC=C1N=NC2=C(C=CC3=C2C=CC(=C3)S(=O)(=O)[O-])O)S(=O)(=O)[O-].[Na+].[Na+]
Colorform Orange-red crystals
Orange powde
Melting Point Decomposes without melting at 734 °F (NTP, 1992)
Decomposes without melting when heated to 390 °C

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